Cas no 6280-02-0 (3-(2-phenethyldodecylsulfanylmethyl)-1-phenyl-tridecane)
6280-02-0 structure
Product Name:3-(2-phenethyldodecylsulfanylmethyl)-1-phenyl-tridecane
3-(2-phenethyldodecylsulfanylmethyl)-1-phenyl-tridecane Chemical and Physical Properties
Names and Identifiers
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- 3-(2-phenethyldodecylsulfanylmethyl)-1-phenyl-tridecane
- 3-[2-(2-phenylethyl)dodecylsulfanylmethyl]tridecylbenzene
- 1,1'-[sulfanediylbis(methanediyltridecane-3,1-diyl)]dibenzene
- AC1L5CJ9
- AC1Q7E5R
- AG-K-63087
- AR-1B4238
- CTK5B6095
- KST-1B7509
- NSC11035
- NSC-11035
- DTXSID20279019
- 6280-02-0
-
- Inchi: 1S/C40H66S/c1-3-5-7-9-11-13-15-19-29-39(33-31-37-25-21-17-22-26-37)35-41-36-40(34-32-38-27-23-18-24-28-38)30-20-16-14-12-10-8-6-4-2/h17-18,21-28,39-40H,3-16,19-20,29-36H2,1-2H3
- InChI Key: MDZMQLOGTWBGEZ-UHFFFAOYSA-N
- SMILES: S(CC(CCC1C=CC=CC=1)CCCCCCCCCC)CC(CCC1C=CC=CC=1)CCCCCCCCCC
Computed Properties
- Exact Mass: 578.48888
- Monoisotopic Mass: 578.489
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 41
- Rotatable Bond Count: 28
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 16.5
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 0.923
- Boiling Point: 658.6°C at 760 mmHg
- Flash Point: 333.2°C
- Refractive Index: 1.513
- PSA: 0
- LogP: 13.27920
3-(2-phenethyldodecylsulfanylmethyl)-1-phenyl-tridecane Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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